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Abstract
Titanium(IV) isopropoxide, a versatile and highly reactive organometallic compound, holds a

central position in modern synthetic and materials chemistry. This technical guide provides an

in-depth exploration of its core applications, from its crucial role in asymmetric catalysis to its

function as a key precursor in the synthesis of advanced materials. Detailed experimental

protocols for seminal reactions, quantitative data on its performance, and visual diagrams of

key mechanistic pathways are presented to offer a comprehensive resource for researchers,

scientists, and professionals in drug development and materials science.

Introduction
Titanium(IV) isopropoxide, also known as titanium tetraisopropoxide or TTIP, is a metal

alkoxide with the chemical formula Ti{OCH(CH₃)₂}₄.[1] It exists as a colorless to pale-yellow

liquid that is highly sensitive to moisture.[2][3] Its significance in organometallic chemistry

stems from the reactivity of the titanium-oxygen bond, making it a powerful tool in a wide array

of chemical transformations.[1] This guide will delve into its fundamental properties, its pivotal

role as a catalyst in key organic reactions, and its extensive use as a precursor for the

synthesis of titanium-based materials.
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A thorough understanding of the physical and spectroscopic properties of Titanium(IV)
isopropoxide is essential for its safe handling and effective application in experimental work.

Physical Properties
The key physicochemical properties of Titanium(IV) isopropoxide are summarized in the

table below.

Property Value References

CAS Number 546-68-9 [4][5]

Molecular Formula C₁₂H₂₈O₄Ti [2][4]

Molar Mass 284.22 g/mol [4]

Appearance Colorless to pale-yellow liquid [2][4]

Density 0.96 g/mL at 20 °C [4]

Melting Point 14-20 °C [5][6]

Boiling Point 232 °C at 760 mmHg [4]

Refractive Index (n₂₀/D) 1.464 [4]

Solubility

Soluble in ethanol, ether,

benzene, chloroform. Reacts

with water.

[4]

Stability
Highly sensitive to moisture;

fumes in air.
[4]

Spectroscopic Data
Spectroscopic analysis is crucial for verifying the purity and structure of Titanium(IV)
isopropoxide.
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Spectroscopic Technique Characteristic Features

¹H NMR

The spectrum typically displays two primary

signals: a multiplet for the methine (CH) protons

and a doublet for the methyl (CH₃) protons of

the isopropoxide ligands.[7]

¹³C NMR

Complements the ¹H NMR data, showing

distinct signals for the methine and methyl

carbons of the isopropoxide groups.[7]

Infrared (IR) Spectroscopy

The IR spectrum is characterized by strong C-H

stretching vibrations and prominent C-O and Ti-

O stretching bands.[7]

Raman Spectroscopy

Provides complementary information to IR

spectroscopy regarding the vibrational modes of

the molecule.[7]

UV-Vis Spectroscopy

As a d⁰ complex, it does not show d-d electronic

transitions. The spectrum is characterized by

strong ligand-to-metal charge transfer (LMCT)

bands in the UV region.[7]

Catalytic Applications in Organic Synthesis
Titanium(IV) isopropoxide is a cornerstone catalyst in several name reactions, enabling the

stereoselective and efficient synthesis of complex organic molecules.

Sharpless Asymmetric Epoxidation
The Sharpless asymmetric epoxidation is a Nobel Prize-winning reaction that provides a

reliable method for the enantioselective synthesis of 2,3-epoxyalcohols from primary and

secondary allylic alcohols.[8] The reaction utilizes a catalyst formed in situ from Titanium(IV)
isopropoxide and a chiral diethyl tartrate (DET) ligand, with tert-butyl hydroperoxide (TBHP)

as the oxidant.[8]
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Allylic Alcohol
Substrate

Chiral Ligand Yield (%)
Enantiomeric
Excess (ee, %)

Geraniol D-(-)-DIPT 93 88

(E)-2-Hexen-1-ol L-(+)-DET 85 94

Allyl alcohol D-(-)-DET - 95

Data sourced from representative examples and may vary based on specific reaction

conditions.

Preparation of the Catalyst Complex:

To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon

or nitrogen), add powdered, activated 4Å molecular sieves.

Add anhydrous dichloromethane (CH₂Cl₂) and cool the suspension to -20 °C.

To the cooled and stirred suspension, add Titanium(IV) isopropoxide (5-10 mol%) via

syringe.

Subsequently, add the chiral ligand, D-(-)-diisopropyl tartrate (D-(-)-DIPT) (6-12 mol%),

and stir the mixture at -20 °C for 30 minutes to allow for the formation of the catalyst

complex. The solution will typically turn a pale yellow/orange color.[5]

Epoxidation Reaction:

Dissolve geraniol (1 equivalent) in anhydrous dichloromethane and add it to the pre-

formed catalyst mixture at -20 °C.

Add anhydrous tert-butyl hydroperoxide (1.5-2.0 equivalents) dropwise to the reaction

mixture while maintaining the temperature at -20 °C.[5]

Reaction Monitoring and Work-up:

Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically

complete within 1 to 5 hours.[5]
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Upon completion, quench the reaction by adding a 10% aqueous solution of tartaric acid

and allow the mixture to warm to room temperature.

Stir vigorously for 1 hour, then separate the organic layer. Extract the aqueous layer with

diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure.[3]

Purification:

Purify the crude epoxy alcohol by flash column chromatography on silica gel.[5]

[Ti(O-i-Pr)₂(DET)]₂

Ti-Substrate-Oxidant
Complex

Ligand Exchange

Allylic Alcohol
+ t-BuOOH

Epoxy AlcoholOxygen Transfer

Catalyst Regeneration

Release of Product

Click to download full resolution via product page

Caption: Catalytic cycle of the Sharpless asymmetric epoxidation.
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Kulinkovich Reaction
The Kulinkovich reaction provides a direct route to cyclopropanols from esters using a Grignard

reagent in the presence of Titanium(IV) isopropoxide.[9] The reaction proceeds through a key

titanacyclopropane intermediate.[9]

Ester Substrate Grignard Reagent Product Yield (%)

Methyl acetate EtMgBr 1-Methylcyclopropanol 76

Methyl propionate EtMgBr 1-Ethylcyclopropanol 82

γ-Butyrolactone EtMgBr

cis-

Bicyclo[3.1.0]hexan-1-

ol

75

Data sourced from representative examples and may vary based on specific reaction

conditions.

Reaction Setup:

To a solution of methyl propionate (1.0 equivalent) in anhydrous tetrahydrofuran (THF)

under an argon atmosphere, add Titanium(IV) isopropoxide (0.1 equivalents).

Cool the solution to 0 °C.

Addition of Grignard Reagent:

Slowly add a solution of ethylmagnesium bromide (EtMgBr) in THF (2.2 equivalents)

dropwise to the reaction mixture over 1 hour, maintaining the temperature at 0 °C.

Reaction and Work-up:

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12 hours.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride (NH₄Cl).
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Extract the mixture with diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.

Purification:

Purify the crude product by flash column chromatography on silica gel to afford 1-

ethylcyclopropanol.

Ti(O-i-Pr)₄

R₂Ti(O-i-Pr)₂

+ 2 RCH₂MgX

2 RCH₂MgX

Titanacyclopropane
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R'COOR''
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& Workup
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Caption: Mechanism of the Kulinkovich reaction.
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Ziegler-Natta Polymerization
Titanium-based catalysts, including those derived from Titanium(IV) isopropoxide, are

fundamental to Ziegler-Natta polymerization, a process for producing polyolefins like

polyethylene and polypropylene.[10] The catalyst system typically involves a titanium

compound and an organoaluminum co-catalyst.[10] The active catalyst species facilitates the

coordination and insertion of olefin monomers to form long polymer chains.[10]

Transesterification Catalyst
Titanium(IV) isopropoxide serves as an effective catalyst for transesterification reactions,

which are crucial in processes like biodiesel production.[11] It can catalyze the conversion of

triglycerides into fatty acid esters.[11] Studies have shown that with soybean oil, a propyl ester

yield of 41.56% can be achieved at 200 °C after 3 hours with a 1% (w/w) catalyst loading of the

monomeric form. In the transesterification of monoolein, yields greater than 99% have been

reported.[11]

Precursor in Materials Science
The high reactivity of Titanium(IV) isopropoxide, particularly its susceptibility to hydrolysis,

makes it an ideal precursor for the synthesis of titanium-based materials.

Sol-Gel Synthesis of Titanium Dioxide (TiO₂)
Nanoparticles
The sol-gel process is a versatile method for producing metal oxides. Titanium(IV)
isopropoxide is a common precursor for the synthesis of TiO₂ nanoparticles, thin films, and

aerogels. The process involves the controlled hydrolysis and condensation of the alkoxide

precursor.

Sol Preparation:

Prepare a solution of Titanium(IV) isopropoxide in an alcohol, such as ethanol.

In a separate container, prepare an aqueous solution, which may contain an acid (e.g.,

nitric acid) to control the hydrolysis rate.
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Hydrolysis and Condensation:

Slowly add the aqueous solution to the alcoholic solution of Titanium(IV) isopropoxide
under vigorous stirring.

The hydrolysis of the isopropoxide groups leads to the formation of Ti-OH species, which

then undergo condensation to form Ti-O-Ti bridges, resulting in the formation of a sol (a

colloidal suspension of solid particles in a liquid).

Gelation and Aging:

Continue stirring until a gel is formed.

Age the gel for a specific period to allow for further condensation and strengthening of the

network.

Drying and Calcination:

Dry the gel to remove the solvent, which can be done at ambient or elevated

temperatures.

Calcine the dried gel at high temperatures to remove residual organic matter and induce

crystallization of the TiO₂ nanoparticles.
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Caption: Experimental workflow for the sol-gel synthesis of TiO₂ nanoparticles.

Precursor for Thin Film Deposition
Titanium(IV) isopropoxide is also utilized as a precursor for the deposition of thin films of

materials like barium strontium titanate (BST), which have applications in microwave devices

due to their high dielectric constant.

Conclusion
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Titanium(IV) isopropoxide is an indispensable reagent in organometallic chemistry, with a

profound impact on both academic research and industrial applications. Its utility as a catalyst

in stereoselective synthesis and as a versatile precursor in materials science continues to drive

innovation. The detailed protocols and data presented in this guide are intended to serve as a

valuable resource for scientists and researchers, facilitating the effective and safe application of

this remarkable compound in their endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Disclosing the Interaction between Carbon Monoxide and Alkylated Ti3+ Species: a Direct
Insight into Ziegler–Natta Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

2. atamankimya.com [atamankimya.com]

3. chembk.com [chembk.com]

4. benchchem.com [benchchem.com]

5. Titanium(IV) isopropoxide(546-68-9)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

6. Titanium (IV) Isopropoxide - ProChem, Inc. [prochemonline.com]

7. benchchem.com [benchchem.com]

8. pubs.acs.org [pubs.acs.org]

9. byjus.com [byjus.com]

10. researchgate.net [researchgate.net]

11. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [The Pivotal Role of Titanium(IV) Isopropoxide in
Organometallic Chemistry: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8814885#role-of-titanium-iv-isopropoxide-in-
organometallic-chemistry]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b8814885?utm_src=pdf-body
https://www.benchchem.com/product/b8814885?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8008442/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8008442/
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=12&id2=11140
https://www.chembk.com/en/chem/Titanium(IV)%20isopropoxide
https://www.benchchem.com/pdf/chemical_properties_of_titanium_IV_tetraisopropoxide.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB3363214_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3363214_EN.htm
https://prochemonline.com/product/titaniumivisopropoxide-3702/
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Spectroscopic_Characterization_of_Titanium_IV_Isopropoxide.pdf
https://pubs.acs.org/doi/abs/10.1021/ma1023582
https://byjus.com/chemistry/ziegler-natta-catalyst/
https://www.researchgate.net/publication/231272449_Response_of_Titanium-Isopropoxide-Based_Heterogeneous_Amphiphilic_Polymer_Catalysts_for_Transesterification
https://pubs.acs.org/doi/abs/10.1021/ef100479q
https://www.benchchem.com/product/b8814885#role-of-titanium-iv-isopropoxide-in-organometallic-chemistry
https://www.benchchem.com/product/b8814885#role-of-titanium-iv-isopropoxide-in-organometallic-chemistry
https://www.benchchem.com/product/b8814885#role-of-titanium-iv-isopropoxide-in-organometallic-chemistry
https://www.benchchem.com/product/b8814885#role-of-titanium-iv-isopropoxide-in-organometallic-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8814885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

